Cas no 2229389-92-6 ({2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine)

• Product Name: {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine
• CAS No: 2229389-92-6
• MF: C₁₁H₁₂ClF₂NO
• MW: 247.668889045715
• CID: 5853376
• PubChem ID: 165974491
• Update Time: 2025-07-01

{2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine
• {2-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}methanamine
• EN300-1952684
• 2229389-92-6

• Inchi： 1S/C11H12ClF2NO/c12-7-1-2-10(16-11(13)14)9(4-7)8-3-6(8)5-15/h1-2,4,6,8,11H,3,5,15H2
• InChI Key： GSRDAUSDMHNZFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1CC1CN)OC(F)F

Computed Properties

• Exact Mass: 247.0575480g/mol
• Monoisotopic Mass: 247.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine

Comprehensive Analysis of {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine (CAS No. 2229389-92-6)

The compound {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine (CAS No. 2229389-92-6) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This cyclopropylmethanamine derivative features a chloro-difluoromethoxy substitution pattern, which contributes to its distinct physicochemical properties. Researchers are particularly interested in exploring its bioactivity profile and molecular interactions, especially in the context of targeted drug discovery and small molecule therapeutics.

In the current landscape of medicinal chemistry, compounds like {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine are being investigated for their potential as enzyme modulators or receptor ligands. The presence of both chloro and difluoromethoxy groups on the phenyl ring creates interesting electronic effects that may influence binding affinity and metabolic stability. These characteristics align with current industry trends toward developing more selective pharmaceutical agents with improved pharmacokinetic properties.

The synthetic methodology for producing CAS No. 2229389-92-6 typically involves multi-step organic transformations, with particular emphasis on the construction of its cyclopropane core. Recent advances in catalyzed cyclopropanation techniques have improved the efficiency of synthesizing such strained ring systems. Analytical characterization of this compound generally employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are crucial for confirming its structural integrity and purity.

From a drug discovery perspective, the amine functionality in {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine serves as a valuable handle for further structure-activity relationship (SAR) studies. This feature allows medicinal chemists to explore various derivatization strategies to optimize biological activity. The compound's lipophilicity profile, influenced by its halogenated aromatic system, makes it particularly interesting for CNS-targeted therapies, a rapidly growing area in pharmaceutical development.

In agrochemical applications, the difluoromethoxy group present in CAS No. 2229389-92-6 has shown potential for developing novel crop protection agents. This structural motif is known to confer improved pest resistance and environmental stability compared to traditional methoxy derivatives. The agricultural chemistry community is actively investigating such compounds as potential next-generation pesticides with enhanced target specificity and reduced ecological impact.

The computational chemistry community has shown growing interest in modeling compounds like {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine to predict their molecular properties and biological interactions. Advanced molecular docking studies and quantum mechanical calculations are being employed to understand how the cyclopropyl constraint affects conformational preferences and binding energetics. These computational approaches complement experimental research and accelerate the lead optimization process.

Quality control and analytical method development for CAS No. 2229389-92-6 represent another important research area. Modern HPLC techniques with mass-directed purification have become essential tools for ensuring the compound's purity, particularly given the increasing regulatory requirements for pharmaceutical intermediates. The development of robust stability-indicating methods is crucial for supporting preclinical and clinical studies involving this chemical entity.

From an intellectual property perspective, {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine and related analogs have been the subject of numerous patent applications in recent years. These filings typically focus on novel synthetic routes, crystalline forms, and pharmaceutical compositions containing the compound. The competitive landscape suggests strong commercial interest in developing this chemical scaffold for various therapeutic indications.

Environmental and toxicological assessments of CAS No. 2229389-92-6 are ongoing to evaluate its ecological fate and safety profile. These studies employ standard OECD guidelines for chemical testing and focus particularly on understanding the compound's biodegradation pathways and potential bioaccumulation characteristics. Such data are essential for responsible development and regulatory approval processes.

The future research directions for {2-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine likely include expanded biological screening against emerging therapeutic targets, further optimization of its physicochemical properties, and investigation of novel formulation strategies. As the pharmaceutical industry continues to prioritize structure-based drug design, compounds with such distinctive architectures will remain valuable tools for medicinal chemistry innovation.